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Compound of Interest

4-Hydroxy-3-methoxy-5-
Compound Name:

methylbenzaldehyde
CAS No.: 32263-14-2
Cat. No.: B2701776

Get Quote

\ J

CAS No: 148-53-8 | Common Name: 5-Methylvanillin[1]

Part 1: Executive Safety & Operational Directive

To: Laboratory Personnel and Safety Officers From: Senior Application Scientist

Effective waste management of 4-Hydroxy-3-methoxy-5-methylbenzaldehyde (5-
Methylvanillin) requires strict adherence to Non-Halogenated Organic waste protocols. While
this compound is not P-listed or U-listed under RCRA (40 CFR § 261.33), it is a chemical
irritant and a potential combustible dust hazard.

The Golden Rule: Never dispose of this compound down the drain. Despite its partial water
solubility, it poses a contamination risk to aquatic systems and does not degrade rapidly
enough for standard municipal wastewater treatment.

Physicochemical Profile for Disposal

Understanding the physical state is the first step in selecting the correct waste stream.[1][2]
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Parameter Data Operational Implication

Dust generation is the primary
Physical State Solid (Crystalline Powder) exposure risk during transfer.

[1]

Low melting point; store away
Melting Point 43-45 °C from heat sources to prevent

caking in waste bins.

Solubilit Soluble in Methanol, Ethanol; Glassware can be rinsed with
olubili
Y Sparingly in Water ethanol before final wash.

Combustible. Must be

Flash Point >110 °C (Predicted) segregated from strong
oxidizers.[3][4]
Irritant to eyes, skin, and

Hazards (GHS) H315, H319, H335

respiratory tract.[1][5]

Part 2: Pre-Disposal Safety & Spill Management[1]
[2]

Before initiating disposal, ensure the following barrier protections are in place.

Personal Protective Equipment (PPE) Matrix

o Respiratory: N95 or P100 respirator if handling open powder outside a fume hood.

» Dermal: Nitrile gloves (standard thickness 0.11 mm is sufficient for solid handling; double
glove if dissolved in solvents).[1]

e Ocular: Chemical safety goggles (ANSI Z87.1).[1] Do not use safety glasses; dust can
bypass side shields.

Emergency Spill Protocol

If 5-Methylvanillin is spilled prior to disposal, follow this "Dry-Clean” method to prevent creating
a larger hazardous waste volume.
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¢ Isolate: Mark the area.

e Suppress: Cover the spill with a paper towel dampened with inert oil (e.g., mineral oil) or a
dust suppressant to prevent airborne particles.[1] Do not flood with water.

e Collect: Gently sweep the damp solid into a dustpan.

o Containerize: Place spill debris into a wide-mouth jar labeled "Solid Chemical Waste -
Debris."

o Clean: Wipe the surface with 70% Ethanol, then soap and water.

Part 3: Step-by-Step Disposal Protocol

This protocol uses a Self-Validating Logic system. You must answer the condition checks to
proceed.

Scenario A: Pure Solid Waste (Expired or Surplus)

Condition Check: Is the material dry and free of free-standing liquid?[1]

e Select Container: Use a dedicated High-Density Polyethylene (HDPE) wide-mouth jar or a
fiber drum with a liner.

e Labeling: Affix a hazardous waste tag.
o Constituent: "4-Hydroxy-3-methoxy-5-methylbenzaldehyde"[1]
o Hazard Class: Irritant.
o Stream: Non-Halogenated Organic Solid.

e Segregation: Do not mix with strong oxidizing agents (e.g., permanganates, perchlorates) in
the same primary container.[1]

e Final Action: Seal tightly. Request EHS pickup for incineration.
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Scenario B: Solution Waste (Reaction Mixtures/Mother
Liquors)

Condition Check: What is the primary solvent?[1]
» Path 1: Non-Halogenated Solvents (Methanol, Ethanol, Ethyl Acetate)[1]

o Pour into the Red Can (Safety Can) or carboy labeled "Non-Halogenated Organic
Solvents."

o This stream is typically incinerated as fuel blending. High calorific value is beneficial here.
e Path 2: Halogenated Solvents (DCM, Chloroform)[1]
o Pour into the carboy labeled "Halogenated Organic Waste."

o Critical Cost Control: Keep this stream separate. Halogenated waste requires high-
temperature incineration (1100°C+) to prevent dioxin formation, making it significantly
more expensive to dispose of.

Scenario C: Trace Residues (Glassware)

e Rinse 1: Rinse the flask with a minimal amount of acetone or ethanol.
o Capture: Pour this rinse into the "Non-Halogenated Organic Solvent" waste container.

e Wash: The glassware is now chemically decontaminated and can be washed with standard
detergent and water.

Part 4: Decision Logic Visualization

The following diagram illustrates the decision-making process for compliant disposal.
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Start: Identify Waste State

Is it a Solid or Liquid?

Solid Liquid

Solid Waste Liquid/Solution

Check Solvent Type

Container: HDPE Wide Mouth
Label: Non-Halogenated Solid

No Halogens Contains Halogens

Non-Halogenated Solvent Halogenated Solvent
(EtOH, MeOH, Acetone) (DCM, Chloroform)

Disposal: Fuel Blending Disposal: High-Temp Incineration
(Standard Incineration) (Costly/Specialized)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 5-Methylvanillin waste streams to ensure regulatory
compliance and cost-efficiency.

Part 5: Regulatory Compliance & Scientific

Rationale[1]
Why Incineration?

Landfilling organic aldehydes is discouraged due to potential leaching. Incineration is the
preferred method because 4-Hydroxy-3-methoxy-5-methylbenzaldehyde consists purely of
Carbon, Hydrogen, and Oxygen.[1] Upon combustion in an approved facility, it mineralizes
completely into

and

, leaving no toxic slag.[1]

RCRA Context (USA)[1][6]

o Classification: This compound is not specifically listed on the EPA P-list (acutely toxic) or U-
list (toxic).[1]

o Characteristic Waste: It does not typically exhibit characteristics of ignitability (D001),
corrosivity (D002), or reactivity (D003) in its solid form.[1] However, if dissolved in a
flammable solvent (Flash point <60°C), the mixture becomes D001 hazardous waste.[1]

o Generator Responsibility: As the waste generator, you are responsible for accurate
characterization.[1] Always default to "Hazardous Waste" labeling to prevent downstream
mishandling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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